Cas no 2034253-76-2 (N-({[2,4'-bipyridine]-3-yl}methyl)thiophene-3-carboxamide)

• Product Name: N-({[2,4'-bipyridine]-3-yl}methyl)thiophene-3-carboxamide
• CAS No: 2034253-76-2
• MF: C₁₆H₁₃N₃OS
• MW: 295.358921766281
• CID: 5549429
• PubChem ID: 91816007
• Update Time: 2025-08-05

N-({[2,4'-bipyridine]-3-yl}methyl)thiophene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• AKOS025318057
• 2034253-76-2
• N-[(2-pyridin-4-ylpyridin-3-yl)methyl]thiophene-3-carboxamide
• N-([2,4'-bipyridin]-3-ylmethyl)thiophene-3-carboxamide
• F6482-5251
• N-({[2,4'-bipyridine]-3-yl}methyl)thiophene-3-carboxamide

• Inchi： 1S/C16H13N3OS/c20-16(14-5-9-21-11-14)19-10-13-2-1-6-18-15(13)12-3-7-17-8-4-12/h1-9,11H,10H2,(H,19,20)
• InChI Key： XXXUSMGMEJTERK-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C(NCC1=CC=CN=C1C1C=CN=CC=1)=O

Computed Properties

• Exact Mass: 295.07793322g/mol
• Monoisotopic Mass: 295.07793322g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 83.1Ų

Additional information on N-({[2,4'-bipyridine]-3-yl}methyl)thiophene-3-carboxamide

N-({[2,4'-bipyridine]-3-yl}methyl)thiophene-3-carboxamide: A Comprehensive Overview

The compound CAS No. 2034253-76-2, known as N-({[2,4'-bipyridine]-3-yl}methyl)thiophene-3-carboxamide, is a fascinating molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which combines a thiophene ring with a bipyridine moiety, making it a subject of interest in both academic and industrial research.

Recent studies have highlighted the importance of thiophene derivatives in organic electronics due to their excellent electronic properties and stability. The incorporation of a bipyridine group further enhances the compound's ability to participate in metal coordination, which is crucial for applications in catalysis and sensing technologies. Researchers have demonstrated that this compound can act as a ligand in metal complexes, facilitating efficient electron transfer processes.

The synthesis of N-({[2,4'-bipyridine]-3-yl}methyl)thiophene-3-carboxamide involves a multi-step process that begins with the preparation of the bipyridine derivative. This is followed by the introduction of the thiophene ring through a nucleophilic substitution reaction. The final step involves the formation of the amide bond, which is critical for stabilizing the molecule's structure. The reaction conditions are carefully optimized to ensure high yield and purity, as reported in recent publications.

In terms of applications, this compound has shown promise in the field of optoelectronics. Its ability to absorb light in the visible spectrum makes it a candidate for use in solar cells and light-emitting diodes (LEDs). Additionally, its coordination properties make it suitable for designing sensors that can detect metal ions or small molecules with high sensitivity.

Recent advancements in computational chemistry have allowed researchers to predict the electronic properties of this compound with unprecedented accuracy. Using density functional theory (DFT), scientists have modeled the molecule's energy levels and charge transport mechanisms, providing valuable insights into its potential applications. These studies have also revealed that the compound exhibits excellent thermal stability, making it suitable for use in high-temperature environments.

The integration of thiophene and bipyridine moieties into a single molecule has opened new avenues for research in materials science. For instance, this compound has been used as a building block for constructing two-dimensional materials with tailored electronic properties. Such materials hold great potential for revolutionizing the field of nanotechnology.

In conclusion, N-({[2,4'-bipyridine]-3-yl}methyl)thiophene-3-carboxamide is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure and electronic properties make it an invaluable tool for researchers working in fields such as organic electronics, catalysis, and materials science. As ongoing studies continue to uncover new aspects of this compound's behavior, its significance in both academic and industrial settings is expected to grow further.